molecular formula C6H9N3O2 B8804548 N-methoxy-N-methyl-1H-pyrazole-4-carboxamide

N-methoxy-N-methyl-1H-pyrazole-4-carboxamide

Cat. No.: B8804548
M. Wt: 155.15 g/mol
InChI Key: ZQQDUGSZDNPOTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-methoxy-N-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C6H9N3O2 and its molecular weight is 155.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H9N3O2

Molecular Weight

155.15 g/mol

IUPAC Name

N-methoxy-N-methyl-1H-pyrazole-4-carboxamide

InChI

InChI=1S/C6H9N3O2/c1-9(11-2)6(10)5-3-7-8-4-5/h3-4H,1-2H3,(H,7,8)

InChI Key

ZQQDUGSZDNPOTN-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=CNN=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A N,N-dimethylformamide solution (3 mL) of 4-pyrazolecarboxylic acid (150 mg, 1.34 mmol), N,O-dimethylhydroxylamine hydrochloride (261.4 mg, 2.68 mmol), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide, hydrochloride (513.8 mg, 2.68 mmol), 1-hydroxybenzotriazoleimidazole anhydride (54.2 mg, 0.40 mmol), and triethylamine (0.38 mL, 2.68 mmol) was stirred for 1 day. After completion of the reaction, the reaction solution was mixed with ethyl acetate and washed with saturated aqueous sodium chloride. The organic layer was dried over anhydrous sodium sulfate and evaporated under reduced pressure. The resulting crude reaction product containing the desired product was used for the next step (142.7 mg).
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
150 mg
Type
reactant
Reaction Step Two
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
261.4 mg
Type
reactant
Reaction Step Two
Quantity
513.8 mg
Type
reactant
Reaction Step Two
[Compound]
Name
anhydride
Quantity
54.2 mg
Type
reactant
Reaction Step Two
Quantity
0.38 mL
Type
reactant
Reaction Step Two
Quantity
3 mL
Type
solvent
Reaction Step Two

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